Cobaltous sulfamate

Specification

• CAS No.: 14017-41-5
• Molecular Formula: CoH3NO3S
• Molecular Weight: 156.03 g/mol
• IUPAC Name: cobalt;sulfamic acid
• Standard InChI: InChI=1S/Co.H3NO3S/c;1-5(2,3)4/h;(H3,1,2,3,4)
• Standard InChI Key: VWFLTHZUCYHIEC-UHFFFAOYSA-N
• SMILES: NS(=O)(=O)[O-].NS(=O)(=O)[O-].[Co+2]
• Canonical SMILES: NS(=O)(=O)O.[Co]
• Colorform: Reddish colored solid; Reddish crystalline solid

Introduction

Chemical Identity and Structure

Cobaltous sulfamate is a cobalt-containing inorganic compound with the chemical formula Co(NH₂SO₃)₂·xH₂O. It belongs to the class of metal sulfamates and contains the cobalt ion in its +2 oxidation state. The compound has a molecular weight of approximately 251.1 g/mol (anhydrous form) or 253.13 g/mol (depending on hydration). It appears as a reddish powder or crystalline solid and is highly soluble in water.

Physical Appearance and Basic Properties

Cobaltous sulfamate presents as a red-brown crystalline powder with distinctive physical characteristics. The compound is odorless and completely miscible with water, forming solutions that exhibit a pH range of 3.7 to 4.5 at 20°C. This acidic nature is an important consideration for its applications and handling requirements.

Chemical Identifiers and Nomenclature

Cobaltous sulfamate is identified through various systematic naming conventions and identification systems, as presented in the following table:

Identifier	Value
Chemical Formula	CoH₄N₂O₆S₂ (anhydrous)
CAS Number	14017-41-5
EC Number	237-834-1
Synonyms	Cobalt(2+) disulfamate, Cobalt(II) sulphamate
Molecular Weight	251.1 (anhydrous), 253.13 (hydrated)
Harmonized Tariff Code	2842.90
The compound is often referred to using several synonymous names in scientific literature and industrial documentation, including cobalt(II) sulfamate and cobaltous sulfamate.

Physical and Chemical Properties

The comprehensive understanding of cobaltous sulfamate's physical and chemical properties is essential for its proper handling and application in various fields.

Physical Properties

Cobaltous sulfamate exhibits several notable physical properties that influence its behavior in different environments and applications:

Property	Value	Notes
Appearance	Reddish powder or crystals	Red-brown crystalline material
Density	1.500 to 1.530 g/cm³ (20°C)	For solution form
Boiling Point	>100°C (1,013 hPa)	For solution form
Melting Point	Not available	Data not conclusively established
Solubility in Water	Completely miscible	Highly soluble
pH	3.7 to 4.5 (20°C)	Moderately acidic solution
Odor	Odorless	Characteristic of many inorganic compounds
Physical Form	Crystalline powder	In solid state
Vapor Pressure	Similar to water	For solution form
The compound is sensitive to heat and moisture and is considered hygroscopic, requiring proper storage conditions to maintain its stability and integrity.

Applications and Uses

Cobaltous sulfamate has found diverse applications across multiple industrial and research sectors, demonstrating its versatility as a chemical compound.

Electroplating Applications

One of the primary applications of cobaltous sulfamate is in electroplating processes, where it serves as a key component in electroplating chemistries. The compound facilitates the deposition of cobalt-containing coatings onto various substrates, providing specialized surface properties for industrial components. Its use in electroplating is valued for producing coatings with specific magnetic, corrosion-resistant, or decorative characteristics.

Catalytic Applications

Research has demonstrated cobaltous sulfamate's effectiveness as a catalyst in organic synthesis reactions. Notably, it has shown excellent catalytic activity in the electrophilic substitution reactions of indole with various aldehydes and ketones for the synthesis of bis(1H-indol-3-yl)methanes. In comparative studies with eleven different metal sulfamates under identical conditions, cobaltous sulfamate proved to be the most effective catalyst for these reactions.
The catalytic potential of cobaltous sulfamate is particularly evident in reactions conducted at room temperature in ethanol, where yields of 90.6-99.2% have been achieved through both conventional stirring methods and ultrasound irradiation techniques. Significant improvements in reaction efficiency were observed when the reactions were conducted under lower frequencies of ultrasound irradiation, highlighting the compound's versatility as a catalyst under various reaction conditions.

Other Industrial Applications

Beyond electroplating and catalysis, cobaltous sulfamate serves additional industrial purposes:

• It is used as a pigment in certain applications, contributing unique coloration properties.

• The compound finds application in specialized chemical processes where its unique properties provide specific advantages over alternative materials.

• It contributes to the broader use of cobalt compounds in the production of magnetic and high-strength superalloys.

Hazard Classification	Details
Signal Word	Danger
Hazard Statements	H302-H315-H317-H319-H341-H350-H360
Hazard Codes	Xn
Precautionary Statements	P201-P202-P261-P264-P270-P272-P280-P281-P301+P312-P302+P352-P305+P351+P338-P308+P313-P330-P333+P313-P337+P313-P362-P501
Risk Codes	43-68
Safety Statements	24-37
Transport Information	NONH for all modes of transport (American Elements), UN Number 3082, Class 9, Packing Group III (Honeywell)
These classifications indicate serious potential health concerns, including carcinogenicity, reproductive toxicity, and mutagenicity, necessitating careful handling practices.

Health Hazards

Exposure to cobaltous sulfamate can lead to several health effects:

• Inhalation may cause shortness of breath and coughing, with potential for permanent disability.

• Ingestion can cause pain and vomiting.

• Contact with eyes or skin results in irritation.

• The compound may pose sensitization hazards through skin contact.
  These health concerns necessitate appropriate protective measures during handling and use of the compound.

Regulatory Information

Cobaltous sulfamate is subject to various regulatory frameworks that govern its production, use, transport, and disposal.

Research Applications and Findings

Scientific research has expanded our understanding of cobaltous sulfamate's properties and potential applications, particularly in the field of catalysis.

Catalytic Synthesis Applications

Significant research has demonstrated the effectiveness of cobaltous sulfamate as a catalyst in organic synthesis. A notable study published in the Asian Journal of Chemistry compared eleven metal sulfamates for the synthesis of bis(1H-indol-3-yl)methanes, with cobaltous sulfamate emerging as the most effective catalyst.
The research established that cobaltous sulfamate efficiently catalyzes electrophilic substitution reactions of indole with various aldehydes and ketones, including:

• Aromatic aldehydes

• Heterocyclic aldehydes

• Unsaturated aldehydes

• Alicyclic ketones

• Aromatic ketones
  These reactions achieved impressive yields of 90.6-99.2% at room temperature in ethanol, using either conventional stirring methods or ultrasound irradiation techniques. The study further revealed that lower frequencies of ultrasound irradiation resulted in more significant improvements in reaction efficiency, providing valuable insights for optimizing synthetic procedures involving this catalyst. This research underscores cobaltous sulfamate's potential as a versatile catalyst for specific organic transformations, opening avenues for further investigations into its catalytic applications.